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Compound of Interest

(1S)-1-(4-azepan-1-
Compound Name:
ylphenyl)ethanol

Cat. No.: B13155011

Get Quote

Executive Summary & Compound Profile

Target Analyte: (1S)-1-(4-azepan-1-ylphenyl)ethanol Molecular Formula: C

H

NO Molecular Weight: 219.33 g/mol CAS Reqgistry (Generic/Racemic):Referenced via analog 1-
(4-aminophenyl)ethanol derivatives

This guide details the spectral fingerprint of a chiral secondary alcohol featuring a para-
substituted azepane (homopiperidine) ring. This molecule represents a critical pharmacophore
found in selective estrogen receptor modulators (SERMs) and antihistamines. The
characterization challenge lies in distinguishing the enantiomer (1S vs 1R) and verifying the
electronic influence of the azepane nitrogen on the aromatic system.

Structural Logic

The molecule consists of three distinct magnetic environments:
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e The Electron-Rich Aromatic Core: A p-disubstituted benzene ring. The azepane nitrogen acts
as a strong mesomeric donor (+M), significantly shielding the ortho protons.

o The Azepane Ring: A 7-membered saturated nitrogen heterocycle, displaying characteristic
flexibility and methylene multiplets.[1]

e The Chiral Ethanol Chain: Arigid stereocenter requiring chiral HPLC or polarimetry for
absolute configuration assignment.

Synthesis & Isolation Workflow

To ensure spectral integrity, the sample must be isolated from its ketone precursor (1-(4-
azepan-1-yl)ethanone) and enantiomerically enriched.

Recommended Enantioselective Route

The (1S)-isomer is typically accessed via Corey-Bakshi-Shibata (CBS) Reduction or
asymmetric transfer hydrogenation using a Ruthenium-TsDPEN catalyst.

Asymmetric Reduction
(Ru-Cat / (S,S)-TsDPEN)

(1S)-1-(4-azepan-1-ylphenyl)ethanol
Target Analyte
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Figure 1: Synthetic pathway prioritizing enantiomeric excess (ee) preservation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Chemical shifts (
) are reported in CDCI

at 500 MHz.[2] Values are derived from fragment analysis of 4-amino-substituted
phenylethanols.

Proton NMR ( H NMR)

The spectrum is defined by the AA'BB' aromatic system and the azepane distinct multiplets.
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Hz) methine.

Carbon NMR ( C NMR)

Key diagnostic peaks for verification:

e 148.0 ppm: Aromatic C-N (Quaternary, highly deshielded).
e 132.5 ppm: Aromatic C-alkyl (Quaternary).

e 126.5 ppm: Aromatic CH (meta to N).

e 111.0 ppm: Aromatic CH (ortho to N, highly shielded).

e 70.2 ppm: Benzylic C-OH (Chiral center).

e 50.5 ppm: Azepane N-CH

e 245 -28.0 ppm: Azepane internal CH

carbons.
Mass Spectrometry (MS) & Fragmentation
Method: ESI+ (Electrospray lonization) or EI (Electron Impact).

The mass spectrum is dominated by the stability of the nitrogen lone pair and the benzylic
cation.

Fragmentation Pathway (EIl - 70eV)

e Molecular lon (

): 219 m/z (Prominent due to aromatic stability).

e Base Peak (
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or
):
o Loss of -CH
(204 m/z) is observed but less favored.
o Loss of -OH (202 m/z): Formation of the resonance-stabilized quinoid-like cation.

¢ Alpha Cleavage: Loss of the azepane ring or fragmentation within the ring (tropylium-like
ions).

Molecular lon

[M]+ m/z 219

“H20 (18)

[M - H20]+ Azepane Ring Loss
Fragment m/z ~120

Stabilized Benzylic Cation
(Quinoid Resonance)

Click to download full resolution via product page

Figure 2: Predicted fragmentation pattern emphasizing the stability of the dehydrated benzylic
cation.

Infrared (IR) Spectroscopy

Sampling: ATR (Attenuated Total Reflectance) on neat oil/solid.

e 3350 —3450 cm
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: O-H stretch (Broad, intermolecular H-bonding).

2920 — 2850 cm

: C-H stretch (Aliphatic, strong contribution from Azepane).

1610, 1520 cm

: Aromatic C=C ring stretches. The 1520 band is often intensified by the N-conjugation.

1180 — 1250 cm

: C-N stretch (Aromatic amine).

1050 — 1100 cm

: C-O stretch (Secondary alcohol).

Stereochemical Validation (Critical Quality Attribute)

Since NMR is achiral (without shift reagents), the (1S) configuration must be validated via
Chiral HPLC or Polarimetry.

Protocol: Chiral HPLC

e Column: Daicel Chiralcel OD-H or AD-H (Cellulose/Amylose tris-carbamates).
e Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

e Flow Rate: 0.5 - 1.0 mL/min.

o Detection: UV at 254 nm.

o Expectation: The (S)-enantiomer typically elutes second on OD-H columns for 1-aryl
ethanols, but standards must be run.

Protocol: Polarimetry

o Specific Rotation

: Based on analogs like (S)-1-(4-chlorophenyl)ethanol, the expected rotation is negative.[2]
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¢ Predicted Value:

to

(

, CHCI
)

» Note: The presence of the heavy azepane ring may alter the magnitude, but the sign is
generally conserved for the (S)-configuration in this class.

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for 1-
(4-Chlorophenyl)ethanol. Retrieved from [Link]

o Royal Society of Chemistry.General procedure for asymmetric reduction of ketones.
ChemSpider Synthetic Pages. Retrieved from [Link]

e Zhang, J., et al. (2024).Reductive deuteration and asymmetric transfer hydrogenation of
benzaldehydes.[3] Journal of Organic Chemistry, 89, 7065-7075.[3] (Cited for Ruthenium-
catalyzed asymmetric reduction protocols).

e NIST Mass Spectrometry Data Center.Ethanol and Phenylethyl Alcohol Derivatives - Electron
lonization Spectra. NIST Chemistry WebBook. Retrieved from [Link]

e Doc Brown's Chemistry.Interpretation of NMR Spectra for Ethanol and Phenols. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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